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  4. Ethyl 2-[4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Ethyl 2-[4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Ethyl 2-[4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 325850-74-6
VCID: VC0405294
InChI: InChI=1S/C27H26N2O5S/c1-2-34-27(33)23-17-10-3-4-13-20(17)35-24(23)28-21(30)14-7-15-29-25(31)18-11-5-8-16-9-6-12-19(22(16)18)26(29)32/h5-6,8-9,11-12H,2-4,7,10,13-15H2,1H3,(H,28,30)
SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CCCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O
Molecular Formula: C27H26N2O5S
Molecular Weight: 490.6g/mol

Ethyl 2-[4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

CAS No.: 325850-74-6

Main Products

VCID: VC0405294

Molecular Formula: C27H26N2O5S

Molecular Weight: 490.6g/mol

Ethyl 2-[4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate - 325850-74-6

CAS No. 325850-74-6
Product Name Ethyl 2-[4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Molecular Formula C27H26N2O5S
Molecular Weight 490.6g/mol
IUPAC Name ethyl 2-[4-(1,3-dioxobenzo[de]isoquinolin-2-yl)butanoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Standard InChI InChI=1S/C27H26N2O5S/c1-2-34-27(33)23-17-10-3-4-13-20(17)35-24(23)28-21(30)14-7-15-29-25(31)18-11-5-8-16-9-6-12-19(22(16)18)26(29)32/h5-6,8-9,11-12H,2-4,7,10,13-15H2,1H3,(H,28,30)
Standard InChIKey GFECFSNRSDTRPK-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CCCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O
Canonical SMILES CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CCCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O
PubChem Compound 4527033
Last Modified Nov 11 2021
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